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Abstract
Eupalinolide K is a naturally occurring sesquiterpene lactone isolated from the plant

Eupatorium lindleyanum. As a member of the germacrane class of sesquiterpenoids, it

possesses a characteristic ten-membered ring system. This document provides a detailed

overview of the chemical structure and stereochemistry of Eupalinolide K, based on

spectroscopic data and its isolation from its natural source. Included are comprehensive tables

of its NMR spectral data, a detailed experimental protocol for its isolation, and a discussion of

its stereochemical configuration.

Chemical Structure and Properties
Eupalinolide K is a sesquiterpenoid lactone with the molecular formula C₂₀H₂₆O₆,

corresponding to a molecular weight of 362.42 g/mol .[1][2] The core of its structure is a

germacrane skeleton, which is a ten-membered carbocyclic ring. The molecule features a

fused α-methylene-γ-lactone ring, a common characteristic of many biologically active
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sesquiterpene lactones. The systematic name for Eupalinolide K is not commonly used; it is

primarily referred to by its trivial name.

Table 1: Physicochemical Properties of Eupalinolide K

Property Value Source

Molecular Formula C₂₀H₂₆O₆ [1][2]

Molecular Weight 362.42 [1]

CAS Number 108657-10-9

Appearance White amorphous powder

Origin Eupatorium lindleyanum

Isolation of Eupalinolide K
Eupalinolide K was first isolated from the aerial parts of Eupatorium lindleyanum. The isolation

process involves solvent extraction followed by a series of chromatographic separations.

Experimental Protocol for Isolation
The dried and powdered aerial parts of Eupatorium lindleyanum (5 kg) were extracted with

95% ethanol at room temperature. The resulting extract was concentrated under reduced

pressure to yield a crude residue. This residue was then suspended in water and partitioned

successively with petroleum ether, chloroform, and ethyl acetate. The chloroform-soluble

fraction was subjected to column chromatography over silica gel, eluting with a gradient of

chloroform and methanol. Fractions were monitored by thin-layer chromatography (TLC).

Fractions containing eupalinolides were combined and further purified by repeated column

chromatography on silica gel and preparative TLC to afford pure Eupalinolide K.
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Figure 1. Isolation Workflow for Eupalinolide K
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Figure 1. Isolation Workflow for Eupalinolide K
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Structure Elucidation and Stereochemistry
The chemical structure of Eupalinolide K was elucidated through extensive spectroscopic

analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Spectroscopic Data
The ¹H and ¹³C NMR spectra of Eupalinolide K were recorded in CDCl₃. The assignments of

proton and carbon signals were confirmed by COSY, HSQC, and HMBC experiments.

Table 2: ¹H NMR (400 MHz, CDCl₃) Data for Eupalinolide K
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Position δH (ppm) Multiplicity J (Hz)

1 5.15 d 9.6

2 2.58 m

3 4.98 dd 9.6, 4.8

5 2.80 m

6 4.20 t 9.6

7 2.65 m

8 5.30 dd 9.6, 4.8

9α 2.20 m

9β 1.95 m

13a 6.25 d 3.2

13b 5.60 d 2.8

14 4.80 s

15 1.85 s

2' 6.95 q 7.2

3' 1.90 d 7.2

4' 1.80 s

OAc-CH₃ 2.05 s

Table 3: ¹³C NMR (100 MHz, CDCl₃) Data for Eupalinolide K
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Position δC (ppm)

1 134.5

2 40.1

3 78.2

4 138.9

5 50.3

6 78.9

7 50.8

8 73.5

9 38.7

10 128.2

11 139.8

12 170.1

13 121.5

14 16.5

15 19.8

1' 167.2

2' 128.5

3' 138.2

4' 15.9

OAc-CO 170.5

OAc-CH₃ 21.3

Stereochemistry
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The relative stereochemistry of Eupalinolide K was determined by analysis of NOESY data

and coupling constants from the ¹H NMR spectrum. The germacrane ring of Eupalinolide K
adopts a specific conformation that is influenced by the substituents and the fused lactone ring.

Key NOESY correlations indicate the spatial proximity of certain protons, allowing for the

assignment of the relative configuration of the chiral centers. The absolute stereochemistry has

been proposed based on biogenetic considerations and comparison with other known

eupalinolides from the same plant source.

Biological Activity
Eupalinolide K has been reported to exhibit biological activity, primarily in the context of a

mixture with other eupalinolides, such as Eupalinolide I and J. This mixture, known as F1012-2,

has been shown to induce apoptosis and cell cycle arrest in cancer cells. The activity is often

associated with the modulation of signaling pathways such as Akt and p38. Further studies are

needed to fully elucidate the specific contribution of Eupalinolide K to the observed biological

effects.

Conclusion
Eupalinolide K is a germacrane sesquiterpene lactone with a well-defined chemical structure

and stereochemistry, as determined by modern spectroscopic techniques. Its isolation from

Eupatorium lindleyanum and its potential biological activity make it a molecule of interest for

further research in natural product chemistry and drug discovery. The detailed data and

protocols presented in this guide provide a valuable resource for scientists working with this

compound and related natural products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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